N-(Cyclobutylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(cyclobutylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H26N2O2/c1-2-18(23)22-13-11-20(12-14-22,17-9-4-3-5-10-17)19(24)21-15-16-7-6-8-16/h2-5,9-10,16H,1,6-8,11-15H2,(H,21,24)
• InChI Key: DEMXQXHWDCHOLO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)(C2=CC=CC=C2)C(=O)NCC3CCC3
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

The compound “N-(Cyclobutylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic molecule. Organic molecules like this often have applications in various fields such as medicine, materials science, and chemical synthesis.

Synthesis Analysis

The synthesis of complex organic molecules often involves multiple steps, each requiring specific reagents and conditions. Common techniques in organic synthesis include functional group transformations, formation and breaking of carbon-carbon bonds, and strategies to control stereochemistry.

Molecular Structure Analysis

The structure of an organic molecule is determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The reactivity of an organic molecule is largely determined by its functional groups. Common reactions include substitutions, additions, eliminations, and rearrangements.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, stability, and reactivity. These properties can be influenced by factors such as molecular structure and functional groups.

Mechanism of Action

If this compound is a drug or a biologically active compound, its mechanism of action would refer to how it interacts with biological systems to produce its effects. This often involves binding to specific proteins or other biomolecules.

Safety and Hazards

The safety and hazards of a compound are determined by its toxicity, flammability, and potential to cause harm to the environment. Safety data sheets (SDS) provide information on these aspects.

Future Directions

The future directions for a compound could involve further studies to better understand its properties, potential applications in fields like medicine or materials science, or modifications to improve its properties.